ethyl 4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate

• IUPAC Name: ethyl 4,6-dioxo-3a,6a-dihydro-1H-pyrrolo[3,4-c]pyrazole-3-carboxylate
• InChI: InChI=1S/C8H9N3O4/c1-2-15-8(14)5-3-4(10-11-5)7(13)9-6(3)12/h3-4,10H,2H2,1H3,(H,9,12,13)
• InChI Key: LWLGITAHISGTDL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NNC2C1C(=O)NC2=O
• Molecular Formula: C8H9N3O4
• Molecular Weight: 211.17 g/mol

Description

Ethyl 4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate, also known as EDDP, is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. EDDP is a member of the pyrazole family of compounds and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl 4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate is not fully understood, but it is believed to act through the inhibition of specific enzymes and receptors in the body. ethyl 4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
ethyl 4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has been shown to exhibit a range of biochemical and physiological effects. It has been shown to have anti-inflammatory effects by inhibiting the activity of COX-2. ethyl 4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has also been shown to have anti-cancer effects by inhibiting the activity of topoisomerase II. Additionally, ethyl 4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has been shown to have anti-microbial effects against a range of bacterial and fungal pathogens.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate in lab experiments is its ability to exhibit a range of biological activities. This makes it a useful tool for investigating the mechanisms of action of specific enzymes and receptors in the body. However, one of the limitations of using ethyl 4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate in lab experiments is its complex synthesis method, which can make it difficult and time-consuming to produce in large quantities.

Future Directions

There are several future directions for research on ethyl 4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate. One area of interest is in the development of new synthetic methods for producing ethyl 4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate, which could make it more accessible and cost-effective for use in scientific research. Another area of interest is in the investigation of ethyl 4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate's potential use as a fluorescent probe for the detection of metal ions. Additionally, further research is needed to fully understand the mechanism of action of ethyl 4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate and its potential applications in the treatment of various diseases.
In conclusion, ethyl 4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. Its complex synthesis method and range of biological activities make it a useful tool for investigating the mechanisms of action of specific enzymes and receptors in the body. Further research is needed to fully understand the potential applications of ethyl 4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate in the treatment of various diseases.

Synthesis Methods

The synthesis of ethyl 4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate is a complex process that involves several steps. The most common method for synthesizing ethyl 4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate is through the reaction of 3,5-dimethylpyrazole-1-carboxylic acid with ethyl oxalyl chloride, followed by cyclization with hydrazine hydrate. This process yields a white crystalline solid that is purified through recrystallization.

Scientific Research Applications

Ethyl 4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has been extensively studied for its potential applications in scientific research. It has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. ethyl 4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has also been investigated for its potential use as a fluorescent probe for the detection of metal ions.